Cas no 318256-18-7 (methyl 5-(3,4-dichlorophenyl)-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(3,4-dichlorophenyl)-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate
• CAS No: 318256-18-7
• CID: 4645438
• Update Time: 2025-06-14

methyl 5-(3,4-dichlorophenyl)-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-(3,4-DICHLOROPHENYL)-1-(2,3-DIMETHYLPHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
• methyl 5-(3,4-dichlorophenyl)-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate

Additional information on methyl 5-(3,4-dichlorophenyl)-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-(3,4-Dichlorophenyl)-1-(2,3-Dimethylphenyl)-1H-Pyrazole-3-Carboxylate (CAS No. 318256-18-7)

Methyl 5-(3,4-dichlorophenyl)-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate (CAS No. 318256-18-7) is a specialized organic compound belonging to the pyrazole carboxylate family. This compound has garnered significant attention in the fields of medicinal chemistry and agrochemical research due to its unique structural properties and potential applications. The presence of 3,4-dichlorophenyl and 2,3-dimethylphenyl moieties in its structure contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for pyrazole derivatives has surged, driven by their versatility in pharmaceutical and agricultural applications. Users frequently search for terms like "pyrazole carboxylate uses", "synthesis of methyl pyrazole carboxylates", and "CAS 318256-18-7 applications", reflecting the growing curiosity about this compound. Its potential role in drug discovery, particularly in targeting inflammatory pathways or microbial resistance, aligns with current trends in precision medicine and sustainable agriculture.

The synthesis of methyl 5-(3,4-dichlorophenyl)-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate typically involves multi-step organic reactions, including condensation and esterification processes. Researchers often optimize these methods to improve yield and purity, addressing common queries such as "how to synthesize pyrazole carboxylates" or "best practices for purifying CAS 318256-18-7". The compound's stability under various conditions also makes it a candidate for formulation studies, a topic frequently explored in forums and academic discussions.

From an industrial perspective, the compound's relevance extends to material science, where its aromatic and heterocyclic framework is investigated for advanced polymer coatings or specialty chemicals. Searches like "pyrazole derivatives in material science" or "CAS 318256-18-7 patents" highlight this intersection. Additionally, its environmental impact and biodegradability are increasingly scrutinized, resonating with the global push for greener chemistry solutions.

Analytical characterization of methyl 5-(3,4-dichlorophenyl)-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate employs techniques such as NMR, HPLC, and mass spectrometry, ensuring compliance with regulatory standards. This aligns with popular search terms like "analytical methods for pyrazole compounds" and "CAS 318256-18-7 safety data". The compound's spectral data and solubility profiles are often documented in peer-reviewed journals, further cementing its scientific credibility.

In conclusion, methyl 5-(3,4-dichlorophenyl)-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate (CAS No. 318256-18-7) represents a promising area of research with multifaceted applications. Its structural complexity and functional adaptability continue to inspire innovations across chemistry-driven industries, addressing both academic inquiries and industrial needs.